2,4-Diamino-5-nitrobenzamide

• IUPAC Name: 2,4-diamino-5-nitrobenzamide
• InChI: InChI=1S/C7H8N4O3/c8-4-2-5(9)6(11(13)14)1-3(4)7(10)12/h1-2H,8-9H2,(H2,10,12)
• InChI Key: JRDYAEMQCFCBBN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1[N+](=O)[O-])N)N)C(=O)N
• Molecular Formula: C7H8N4O3
• Molecular Weight: 196.16 g/mol

Description

2,4-Diamino-5-nitrobenzamide is a nitro-substituted benzamide derivative characterized by two amino groups at the 2- and 4-positions and a nitro group at the 5-position of the benzene ring. Its synthesis typically involves the reduction of nitro precursors under controlled conditions. For instance, analogous diamine compounds are synthesized via SnCl₂-mediated reduction of nitrobenzene derivatives in ethanol at 75°C, followed by alkaline workup and purification . This compound’s instability in its reduced diamine form necessitates immediate use in subsequent reactions, a trait shared with structurally related amines .

The nitro and amino groups confer unique electronic properties, making it a candidate for applications in pharmaceuticals, agrochemicals, and materials science. Its reactivity is influenced by the electron-withdrawing nitro group, which directs electrophilic substitutions and stabilizes intermediates.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-Diamino-5-nitrobenzamide typically involves the nitration of 2,4-diaminobenzamide. The nitration process is carried out using a mixture of concentrated nitric acid and sulfuric acid at low temperatures to ensure the selective introduction of the nitro group at the desired position .

Industrial Production Methods

Industrial production of 2,4-Diamino-5-nitrobenzamide follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions to maximize yield and purity. The use of continuous flow reactors and automated systems helps in maintaining consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

2,4-Diamino-5-nitrobenzamide undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst such as palladium on carbon.

Substitution: The amino groups can participate in nucleophilic substitution reactions, where they are replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions

Reduction: Hydrogen gas, palladium on carbon catalyst.

Substitution: Halogenating agents, alkylating agents, and other electrophiles.

Major Products Formed

Reduction: 2,4,5-Triaminobenzamide.

Substitution: Various substituted benzamides depending on the reagents used.

Scientific Research Applications

2,4-Diamino-5-nitrobenzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including anti-tubercular and anti-cancer activities.

Industry: Utilized in the development of advanced materials and as a precursor for various industrial chemicals.

Mechanism of Action

The mechanism of action of 2,4-Diamino-5-nitrobenzamide involves its interaction with specific molecular targets. For instance, in medicinal applications, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The nitro group can also undergo bioreduction, leading to the formation of reactive intermediates that can interact with cellular components .

Comparison with Similar Compounds

4-(Substituted)-5-Fluorobenzene-1,2-Diamine

Structural Features: This compound features a fluorine atom at the 5-position and amino groups at the 1- and 2-positions. The fluorine atom introduces strong electron-withdrawing effects, enhancing thermal stability compared to non-halogenated analogs. Reactivity: Fluorine’s electronegativity increases resistance to oxidation, but the diamine remains highly reactive in nucleophilic substitutions. Like 2,4-diamino-5-nitrobenzamide, it requires immediate derivatization post-synthesis due to instability . Applications: Primarily used as an intermediate in fluorinated drug synthesis (e.g., antiviral agents).

Methyl 2,4-Dihydroxy-5-(2-Methylpropanamido)benzoate

Structural Features: This derivative contains hydroxyl groups at the 2- and 4-positions, an amide at the 5-position, and a methyl ester. The hydroxyl groups enhance water solubility, contrasting with the hydrophobic nitro group in 2,4-diamino-5-nitrobenzamide. Reactivity: The amide and ester groups participate in hydrogen bonding and hydrolysis, respectively. Unlike the nitrobenzamide, it lacks reducible nitro functionality, making it more stable under acidic conditions . Applications: Explored in biological studies for antimicrobial and anti-inflammatory derivatives .

N-(2,2-Diphenylethyl)-4-Nitrobenzamide

Structural Features: A bulky 2,2-diphenylethyl group is attached to the amide nitrogen, while a nitro group occupies the 4-position. The steric hindrance from the diphenylethyl group reduces reactivity compared to 2,4-diamino-5-nitrobenzamide. Reactivity: The bulky substituent slows down nucleophilic attacks but stabilizes the crystal lattice, as evidenced by its well-defined mass spectral data . Applications: Investigated in material science for crystalline network formation .

Data Table: Key Comparative Properties

Compound	Structural Features	Solubility	Reactivity	Applications
2,4-Diamino-5-nitrobenzamide	-NO₂ at C5, -NH₂ at C2/C4	Moderate in DMSO	High (unstable diamine)	Pharmaceutical intermediates
4-(Substituted)-5-Fluorobenzene-1,2-diamine	-F at C5, -NH₂ at C1/C2	Low in water	Moderate (oxidation-resistant)	Fluorinated drug synthesis
Methyl 2,4-dihydroxy-5-(2-methylpropanamido)benzoate	-OH at C2/C4, amide at C5	High in polar solvents	Low (stable ester/amide)	Antimicrobial agents
N-(2,2-Diphenylethyl)-4-nitrobenzamide	Bulky N-substituent, -NO₂ at C4	Low in ethanol	Low (steric hindrance)	Crystalline materials

Research Findings and Trends

• Electronic Effects: The nitro group in 2,4-diamino-5-nitrobenzamide lowers the pKa of adjacent amino groups, enhancing acidity compared to non-nitro analogs.
• Stability Trade-offs : Fluorinated diamines (e.g., 5-fluorobenzene-1,2-diamine) exhibit greater thermal stability but require stringent synthesis conditions , whereas hydroxylated analogs (e.g., methyl 2,4-dihydroxybenzoate derivatives) prioritize solubility over reactivity .
• Steric vs. Electronic Modulation : Bulky substituents (e.g., in N-(2,2-diphenylethyl)-4-nitrobenzamide) reduce reactivity but improve crystallinity, a property leveraged in material design .